Cas no 136945-84-1 (2-Butenedioic acid, 2-methyl-, bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)- (9CI))

2-Butenedioic acid, 2-methyl-, bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)- (9CI) structure
136945-84-1 structure
Product Name:2-Butenedioic acid, 2-methyl-, bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)- (9CI)
CAS No:136945-84-1
MF:C31H44N2O8
MW:572.68966960907
CID:236530
Update Time:2024-03-01

2-Butenedioic acid, 2-methyl-, bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioicacid, 2-methyl-,bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, (2E)- (9CI)
    • 2-Butenedioicacid, 2-methyl-,bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl]es
    • (-)-Schizanthine X
    • 2-Butenedioicacid, 2-methyl-, bis[8-methyl-6-[(2-methyl-1-oxo-2-butenyl)oxy]-8-azabicyclo[3.2.1]oct-3-yl]ester, [1R-[1a,3b[E[1R*,3R*,5S*,6R*(Z)]],5a,6a(Z)]]-
    • Schizanthine X
    • CID 101420800
    • 2-Butenedioic acid, 2-methyl-, bis[(1R,3R,5S,6R)-8-methyl-6-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-8-azabicyclo[3.2.1]oct-3-yl] ester, (2E)- (9CI)
    • Inchi: 1S/C31H44N2O8/c1-8-17(3)29(35)40-26-13-20-11-22(15-24(26)32(20)6)38-28(34)10-19(5)31(37)39-23-12-21-14-27(25(16-23)33(21)7)41-30(36)18(4)9-2/h8-10,20-27H,11-16H2,1-7H3/b17-8-,18-9-,19-10+/t20-,21-,22-,23-,24+,25+,26-,27-/m1/s1
    • InChI Key: STBOAKZAIOVJKG-CRVKQSPZSA-N
    • SMILES: O(C(/C(=C\C)/C)=O)[C@@H]1C[C@H]2C[C@H](C[C@@H]1N2C)OC(/C(/C)=C/C(=O)O[C@@H]1C[C@@H]2C[C@H]([C@H](C1)N2C)OC(/C(=C\C)/C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 1140
  • Topological Polar Surface Area: 112
  • XLogP3: 3.773

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 620.8±55.0 °C(Predicted)
  • pka: 7.74±0.60(Predicted)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd